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Compound of Interest

Compound Name: Allylidene diacetate

CAS No.: 869-29-4

Cat. No.: B165430

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Allylidene diacetate (CAS No. 869-29-4) is a versatile organic compound with significant

applications in polymer chemistry and as a potential biocide. Structurally a geminal diacetate of

acrolein, its reactivity is characterized by the presence of a vinyl group and two acetate

moieties. This document provides an in-depth technical overview of allylidene diacetate,

encompassing its chemical and physical properties, detailed synthesis and purification

protocols, spectroscopic data for characterization, and a review of its primary applications.

Particular focus is given to its role as a monomer in copolymerization reactions and its

documented fungicidal activity. Safety and toxicological data are also presented to ensure

proper handling and use in a research and development setting.

Chemical and Physical Properties
Allylidene diacetate, with the molecular formula C₇H₁₀O₄ and a molecular weight of 158.15

g/mol , is a liquid at room temperature.[1][2] Its key physical and chemical properties are

summarized in the table below.
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Property Value Reference(s)

Molecular Formula C₇H₁₀O₄ [1][2]

Molecular Weight 158.15 g/mol [1][2]

CAS Number 869-29-4 [1][2]

Density 1.076 - 1.079 g/cm³ [1][2]

Boiling Point 180 °C (at 760 mmHg) [1][2]

Melting Point -37.6 °C [1][2]

Flash Point 78.3 °C [2]

Refractive Index 1.428 [2]

Water Solubility 0.06 M [1]

Vapor Pressure 0.915 mmHg at 25°C [2]

LogP 0.62470 [2]

Experimental Protocols
Synthesis of Allylidene Diacetate
Allylidene diacetate is synthesized via the reaction of acrolein with acetic anhydride in the

presence of a catalyst and a polymerization inhibitor.[3]

Reaction Scheme:

CH₂=CHCHO + (CH₃CO)₂O → CH₂=CHCH(OCOCH₃)₂

Detailed Protocol:

Charging the Reactor: In a suitable reaction vessel, charge acrolein, a polymerization

inhibitor (e.g., resorcinol, 2,6-di-tert-butyl-p-cresol, or piperidines at 0.5-1% of the total

reactant mass), and acetic anhydride.[3] The molar ratio of acrolein to acetic anhydride

should be in the range of 1:1 to 1:1.3.[3] The initial temperature of the mixture should be

maintained between 5-25 °C.[3]
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Reaction Initiation: Gradually heat the mixture to 40-50 °C. Once the target temperature is

reached, introduce the catalyst. Suitable catalysts include thionamic acid or tosic acid, with a

molar ratio of catalyst to acrolein of 1-5%.[3]

Reaction Progression: Maintain the reaction temperature between 40-50 °C for a duration of

6-12 hours.[3]

Work-up:

Cool the reaction mixture to room temperature.[3]

Evacuate the reaction vessel to a pressure of 500-2000 Pa to remove any unreacted

volatile components.[3]

Filter the crude product under vacuum to remove any polymeric byproducts.[3]

Wash the filtrate with a 5-25 wt% aqueous solution of sodium carbonate to neutralize any

remaining acid catalyst and unreacted acetic anhydride.[3]

Separate the organic phase, which constitutes the crude allylidene diacetate.[3]

Purification
The crude allylidene diacetate is purified by fractional distillation under reduced pressure.

Detailed Protocol:

Apparatus Setup: Assemble a fractional distillation apparatus suitable for vacuum operation.

Distillation Parameters: Conduct the distillation at a pressure of 500-2000 Pa and a

temperature of 65-75 °C.[3]

Collection: Collect the fraction that distills over within the specified temperature and pressure

range. This will yield purified allylidene diacetate with a purity that can exceed 99%.[3]
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Synthesis Work-up Purification

Acrolein, Acetic Anhydride,
Polymerization Inhibitor Mix at 5-25 °C Heat to 40-50 °C Add Catalyst

(Thionamic or Tosic Acid)
React for 6-12 h

at 40-50 °C Cool to Room Temp. Vacuum Strip
(500-2000 Pa) Vacuum Filtration Wash with Na₂CO₃ (aq) Separate Organic Phase Fractional Distillation

(65-75 °C, 500-2000 Pa) Pure Allylidene Diacetate

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of allylidene diacetate.

Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (CDCl₃) Chemical Shift (δ) Multiplicity Assignment

2.05 ppm singlet 6H, OAc

4.65 ppm doublet 2H, CH₂OAc

5.85 ppm multiplet 2H, CH₂=CH

A ¹³C NMR spectrum in CDCl₃ is also a key characterization tool.[4]

Infrared (IR) Spectroscopy
Wavenumber (cm⁻¹) Assignment

1745 C=O (ester carbonyl stretch)

1640 C=C (alkene stretch)

1230 C-O (ester stretch)

Mass Spectrometry (MS)
The mass spectrum of allylidene diacetate would be expected to show fragmentation patterns

characteristic of esters and allylic compounds. Key fragments would likely arise from the loss of

acetate groups and cleavage at the allylic position.
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Applications
Polymer Chemistry
Allylidene diacetate is a valuable monomer in polymer chemistry. It can undergo

copolymerization with various other monomers to produce polymers with tailored properties.

Copolymerization with N-Methyl-N-vinylacetamide (NMVA):

Allylidene diacetate undergoes random copolymerization with NMVA. The reactivity ratios for

this copolymerization have been reported as:

r₁ (NMVA) = 1.02

r₂ (allylidene diacetate) = 0.95

These values, being close to 1, indicate a near-ideal copolymerization behavior, allowing for

precise control over the copolymer composition.

Benzoyl Peroxide-Initiated Polymerization:

The polymerization of allylidene diacetate initiated by benzoyl peroxide has been studied at

various temperatures (50, 60, and 80 °C).[5] These studies indicate that the polymerization

proceeds via a degradative chain transfer mechanism.[5]
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Caption: Key steps in the benzoyl peroxide-initiated polymerization of allylidene diacetate.

Fungicidal Activity
Allylidene diacetate has demonstrated notable biological activity, particularly as a fungicide. It

is effective against Phytophthora palmivora, a pathogen responsible for root rot in various

plants.[6] While the specific IC50 or MIC values against P. palmivora are not widely reported in

the available literature, its efficacy has been established in principle.[6] This antifungal property

suggests its potential use in agricultural applications for pest control.

Organic Synthesis
As a molecule with multiple functional groups, allylidene diacetate has potential as an

intermediate in organic synthesis. For instance, allylic acetates are common substrates in

palladium-catalyzed allylic alkylation reactions (Tsuji-Trost reaction).[7][8] In this type of

reaction, a palladium(0) catalyst facilitates the substitution of the acetate group with a

nucleophile.[8] While specific examples detailing the use of allylidene diacetate in such

reactions are not extensively documented, the general mechanism provides a framework for its

potential synthetic utility.

Allylic Acetate
(e.g., Allylidene Diacetate) π-Allyl Pd(II) Complex

+ Pd(0)
- OAc⁻

Pd(0) Catalyst

Alkylated Product

+ Nu⁻

Nucleophile (Nu⁻)

Reductive Elimination

Click to download full resolution via product page

Caption: Generalized mechanism for the palladium-catalyzed allylic alkylation.

Safety and Toxicology
Allylidene diacetate is a hazardous substance and should be handled with appropriate safety

precautions in a laboratory setting.
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Hazard Category Description Reference(s)

Acute Oral Toxicity

Fatal if swallowed. LD50 (rat):

35 mg/kg; LD50 (mouse): 37.5

mg/kg.

[1]

Acute Dermal Toxicity Harmful in contact with skin. [9]

Acute Inhalation Toxicity Toxic if inhaled. [9][10]

Skin Corrosion/Irritation Causes skin irritation. [9]

Eye Damage/Irritation
Causes serious eye

irritation/damage.
[9]

Respiratory Irritation
May cause respiratory

irritation.
[9]

Handling and Storage:

Use only in a well-ventilated area, preferably in a chemical fume hood.[9][10]

Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,

and eye/face protection.[9][10]

Do not eat, drink, or smoke when using this product.[9][10]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[10]

Keep away from incompatible materials and sources of ignition.[9]

Conclusion
Allylidene diacetate is a reactive and versatile chemical with established and potential

applications in both materials science and agriculture. Its synthesis and purification are well-

documented, and its chemical properties make it a subject of interest for further research and

development. The information provided in this guide is intended to serve as a comprehensive

resource for professionals working with or exploring the uses of allylidene diacetate. Due to its

toxicity, strict adherence to safety protocols is essential when handling this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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